N-[4-(benzyloxy)phenyl]-2-chlorobenzamide

• IUPAC Name: 2-chloro-N-(4-phenylmethoxyphenyl)benzamide
• InChI: InChI=1S/C20H16ClNO2/c21-19-9-5-4-8-18(19)20(23)22-16-10-12-17(13-11-16)24-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,22,23)
• InChI Key: RZNRWVNXRAKTFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C20H16ClNO2
• Molecular Weight: 337.8 g/mol

Description

N-[4-(benzyloxy)phenyl]-2-chlorobenzamide, also known as BZP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. BZP is a benzamide derivative that has been synthesized through various methods, and its mechanism of action is still being studied.

Mechanism of Action

The mechanism of action of N-[4-(benzyloxy)phenyl]-2-chlorobenzamide is still being studied, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. This compound may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have anti-cancer properties in vitro, but its effects on normal cells are still being studied. This compound has also been shown to have anti-inflammatory properties and can inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(benzyloxy)phenyl]-2-chlorobenzamide in lab experiments is its potential as a selective anti-cancer agent. However, this compound's mechanism of action is still being studied, and its effects on normal cells are not yet fully understood. Additionally, this compound's solubility in water is limited, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-[4-(benzyloxy)phenyl]-2-chlorobenzamide. One potential area of study is the development of this compound derivatives that have improved solubility and selectivity for cancer cells. Another area of study is the investigation of this compound's effects on normal cells and its potential as a therapeutic agent for inflammatory diseases. Additionally, the development of diagnostic tools based on this compound's selective binding to cancer cells is an area of potential research.

Synthesis Methods

N-[4-(benzyloxy)phenyl]-2-chlorobenzamide can be synthesized through various methods, including the reaction of 4-(benzyloxy)aniline with 2-chlorobenzoyl chloride in the presence of a base, such as triethylamine. Another method involves the reaction of 4-(benzyloxy)aniline with 2-chlorobenzoyl isocyanate in the presence of a base, such as pyridine. The yield of this compound can be improved by recrystallization and purification.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-2-chlorobenzamide has potential applications in medical research, particularly in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells in vitro. This compound has also been studied for its potential use as a diagnostic tool for cancer, as it can selectively bind to cancer cells and differentiate them from normal cells.